Cas no 1804668-93-6 (4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1804668-93-6
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4868698
• Update Time: 2025-10-07

4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H5ClF2N2O2/c10-8-4(1-6(15)16)3-14-5(2-13)7(8)9(11)12/h3,9H,1H2,(H,15,16)
• InChI Key： IISSKMLRLFUHRY-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C#N)N=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid

4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetic Acid: A Comprehensive Overview

The compound 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1804668-93-6) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatile reactivity. The structure of this molecule incorporates a pyridine ring substituted with chlorine, cyano, and difluoromethyl groups, along with an acetic acid moiety at the 5-position. These substituents contribute to its distinct chemical behavior and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid, leveraging advanced catalytic systems and optimized reaction conditions. Researchers have demonstrated that the synthesis of this compound involves a series of carefully controlled steps, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. The use of transition metal catalysts has significantly enhanced the efficiency and selectivity of these reactions, making the synthesis of this compound more accessible for large-scale production.

The structural features of 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid make it an attractive candidate for various applications. For instance, the presence of electron-withdrawing groups such as chlorine and cyano enhances the molecule's ability to participate in π-interactions, making it suitable for applications in materials science, particularly in the development of advanced materials with tailored electronic properties. Additionally, the acetic acid group imparts acidic characteristics to the molecule, which can be exploited in pharmaceutical applications.

Recent studies have highlighted the potential of 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid as a building block for drug discovery. Its ability to modulate biological pathways through specific interactions with proteins has been explored in preclinical models. For example, researchers have reported that this compound exhibits selective inhibitory activity against certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to penetrate cellular membranes efficiently makes it a promising candidate for targeted drug delivery systems.

In the field of agrochemicals, 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid has shown promise as a herbicide due to its ability to inhibit key metabolic pathways in weeds. Recent field trials have demonstrated its efficacy in controlling invasive plant species without significant adverse effects on crop plants. This property is attributed to its selective toxicity profile, which is influenced by its structural features and metabolic stability.

The environmental impact of 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid has also been a focus of recent research. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in soil and water systems. This characteristic aligns with global efforts to develop eco-friendly agrochemicals and pharmaceuticals that minimize environmental contamination.

In conclusion, 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1804668-93-6) is a multifaceted compound with significant potential across diverse industries. Its unique chemical structure enables a wide range of applications in drug discovery, agrochemicals, and materials science. Ongoing research continues to uncover new insights into its properties and functionalities, underscoring its importance as a valuable tool in modern chemical innovation.